Cas no 104010-37-9 (Ceftiofur sodium)

• Product Name: Ceftiofur sodium
• CAS No: 104010-37-9
• MF: C₁₉H₁₆N₅NaO₇S₃
• MW: 545.544410705566
• MDL: MFCD01766184
• CID: 62439
• PubChem ID: 23671563
• Update Time: 2025-12-24

Ceftiofur sodium Chemical and Physical Properties

Names and Identifiers

• Sodium Ceftiofur
• naxcel
• u-64279e
• ceftiofur sodium salt
• Ceftiofur sodium
• Ceftiofur (sodium)
• CEFTIOFUR SODIUM ENTERPRISE STANDARD
• (6R-(6alpha,7beta(Z))-7-(((2-Amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(((2-furanylcarbonyl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid sodium
• (6R-(6alpha,7beta(Z))-7-(((2-Amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(((2-furanylcarbonyl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid sodium salt
• monos
• Ceftiofur Sodic
• Ceftiofur Sodium (100 mg)
• Ceftiofur sodium trihydrate
• 7-beta(z))-odiumsalt(6r-(6-alph
• BCP11810
• CM-31-916
• CEFTIOFUR NATRIUM [WHO-DD]
• Monosodium (6R,7R)-7-(((2-amino-4-thiazolyl)(methoxyimino)acethyl)amino)-3-(((2-furylcarbonyl)thio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate
• SCHEMBL2369906
• NHI34IS56E
• HY-B0898
• CCRIS 7601
• sodium;(6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-(furan-2-carbonylsulfanylmethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• MFCD01766184
• (6R,7R)-7-[[(2Z)-2-(2-aminothiazol-4-yl)-2-methoxyimino-acetyl]amino]-3-(furan-2-carbonylsulfanylmethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• DTXSID30891706
• AKOS015998604
• SODIUM (6R,7R)-7-(2-(2-AMINO-4-THIAZOLYL)GLYOXYLAMIDO)-3-(MERCAPTOMETHYL)-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLATE, 72-(Z)-(O-METHYLOXIME), 2-FUROATE (ESTER)
• Ceftiofur natrium
• CM 31-916
• CEFTIOFUR SODIUM (MART.)
• Ceftiofurum
• D01682
• CHEMBL2105998
• CEFTIOFUR SODIUM [GREEN BOOK]
• CEFTIOFUR SODIUM [MART.]
• AKOS015994713
• Ceftiofur sodium (TN)
• CEFTIOFUR SODIUM [JAN]
• CEFTIOFUR SODIUM (USP MONOGRAPH)
• Ceftiofur monosodium salt
• 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2-AMINO-4-THIAZOLYL)(METHOXYIMINO)ACETYL)AMINO)-3-(((2-FURANYLCARBONYL)THIO)METHYL)-8-OXO-, MONOSODIUM SALT, (6R-(6.ALPHA.,7.BETA.(Z)))-
• Ceftiofur sodium [USAN]
• Ceftiflex
• DTXCID601030834
• Sodium (6R,7R)-7-[2-(2-amino-4-thiazolyl)glyoxylamido]-3-(mercaptomethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate, 72-(Z)-(O-methyloxime), 2-furoate (ester)
• Naxcel Sterile Powder
• Sodium (6R,7R)-7-(2-(2-amino-4-thiazolyl)glyoxylamido)-3-(mercaptomethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate, 7(sup 2)-(Z)-(O-methyloxime), 2-furoate (ester)
• Ceftiofur sodium (JAN/USAN)
• Ceftiofur Sodium Sterile Powder
• KS-1164
• CEFTIOFUR SODIUM [USP MONOGRAPH]
• CEFTIOFUR MONOSODIUM SALT [MI]
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(((2-furanylcarbonyl)thio)methyl)-8-oxo-, monosodium salt, (6R-(6alpha,7beta(Z)))-
• 104010-37-9
• CHEBI:31383
• UNII-NHI34IS56E

• MDL： MFCD01766184
• Inchi： 1S/C19H17N5O7S3.Na/c1-30-23-11(9-7-34-19(20)21-9)14(25)22-12-15(26)24-13(17(27)28)8(5-32-16(12)24)6-33-18(29)10-3-2-4-31-10;/h2-4,7,12,16H,5-6H2,1H3,(H2,20,21)(H,22,25)(H,27,28);/q;+1/p-1/b23-11-;/t12-,16-;/m1./s1
• InChI Key： RFLHUYUQCKHUKS-JUODUXDSSA-M
• SMILES： S1CC(CSC(C2=CC=CO2)=O)=C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC)=O)=O.[Na+]

Computed Properties

• Exact Mass: 545.01100
• Monoisotopic Mass: 545.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 952
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 259

Experimental Properties

• Color/Form: No data available
• Density: 1.81
• Melting Point: 240°C
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Freely soluble in aqueous solution
• PSA: 259.09000
• LogP: 0.55630
• Vapor Pressure: No data available

Ceftiofur sodium Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：XI0367360
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Ceftiofur sodium

Introduction to Ceftiofur sodium (CAS No: 104010-37-9)

Ceftiofur sodium, with the chemical identifier CAS No 104010-37-9, is a significant compound in the field of pharmaceutical chemistry, particularly in the development of antibiotics. This compound belongs to the class of cephalosporin antibiotics, which are widely recognized for their efficacy against a broad spectrum of bacterial infections. The sodium salt form of ceftiofur enhances its solubility and bioavailability, making it an effective therapeutic agent in various medical applications.

The mechanism of action of Ceftiofur sodium involves inhibiting bacterial cell wall synthesis. Specifically, it targets and binds to penicillin-binding proteins (PBPs) present in bacterial cells, thereby disrupting the formation of peptidoglycan cross-links essential for cell wall integrity. This disruption ultimately leads to bacterial cell lysis and death. The compound's broad-spectrum activity makes it particularly useful against Gram-positive and Gram-negative bacteria, as well as certain anaerobic organisms.

In recent years, there has been a growing interest in the development of novel antibiotics to combat the rise of antibiotic-resistant bacteria. Ceftiofur sodium has emerged as a promising candidate due to its potent activity and relatively low propensity for inducing resistance. Studies have demonstrated its effectiveness against multidrug-resistant strains, making it a valuable tool in clinical settings where traditional antibiotics may fail.

One of the most compelling aspects of Ceftiofur sodium is its versatility in therapeutic applications. It is commonly used in veterinary medicine to treat various infections in animals, including respiratory tract infections, urinary tract infections, and septicemia. Additionally, human clinical trials have explored its potential in treating complicated skin and soft tissue infections, as well as intra-abdominal infections. The compound's ability to penetrate biological barriers and reach infection sites effectively contributes to its clinical success.

The pharmacokinetic profile of Ceftiofur sodium is another critical factor contributing to its therapeutic efficacy. Upon administration, the compound exhibits rapid absorption and distribution throughout the body, allowing for prompt therapeutic levels. Its long half-life ensures sustained activity, reducing the frequency of dosing required. This characteristic is particularly advantageous in patients with compromised renal function, as dose adjustments can be made to maintain optimal therapeutic levels.

Recent advancements in pharmaceutical technology have led to the development of formulations that enhance the stability and bioavailability of Ceftiofur sodium. For instance, controlled-release formulations have been engineered to provide extended-release properties, further improving patient compliance and therapeutic outcomes. These innovations underscore the ongoing commitment to optimizing antibiotic therapies for maximum efficacy and minimal side effects.

The safety profile of Ceftiofur sodium is another area of focus in clinical research. While generally well-tolerated, potential side effects include gastrointestinal disturbances, allergic reactions, and localized irritation at injection sites. However, these effects are typically mild and transient. Ongoing studies are investigating strategies to minimize adverse reactions while maintaining therapeutic benefits, ensuring that patients receive safe and effective treatment.

In conclusion, Ceftiofur sodium (CAS No: 104010-37-9) represents a significant advancement in antibiotic therapy due to its potent activity against a wide range of bacterial pathogens. Its unique mechanism of action, favorable pharmacokinetic profile, and broad therapeutic applications make it a valuable asset in both human and veterinary medicine. As antibiotic resistance continues to pose a global health challenge, compounds like ceftiofur sodium play a crucial role in combating this threat by providing effective alternatives for treating bacterial infections.